Cas no 1891295-27-4 (Methyl 6-amino-5-bromopyrazine-2-carboxylate)

• Product Name: Methyl 6-amino-5-bromopyrazine-2-carboxylate
• CAS No: 1891295-27-4
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• MDL: MFCD31380934
• CID: 4627297
• Update Time: 2025-06-08

Methyl 6-amino-5-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-amino-5-bromopyrazine-2-carboxylate
• C77527
• Methyl 6-amino-5-bromopyrazine-2-carboxylate

• MDL： MFCD31380934
• Inchi： 1S/C6H6BrN3O2/c1-12-6(11)3-2-9-4(7)5(8)10-3/h2H,1H3,(H2,8,10)
• InChI Key： PMFMQOQZIXTHMQ-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(=O)OC)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1

Additional information on Methyl 6-amino-5-bromopyrazine-2-carboxylate

Comprehensive Overview of Methyl 6-amino-5-bromopyrazine-2-carboxylate (CAS No. 1891295-27-4)

Methyl 6-amino-5-bromopyrazine-2-carboxylate (CAS No. 1891295-27-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of both amino and bromo functional groups on the pyrazine ring, along with the methyl carboxylate moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors, anticancer agents, and antimicrobial compounds, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for high-purity pyrazine derivatives like Methyl 6-amino-5-bromopyrazine-2-carboxylate has surged due to their role in developing small-molecule drugs. The compound’s unique structure allows for selective modifications, enabling chemists to explore its utility in structure-activity relationship (SAR) studies. This is particularly relevant given the growing interest in personalized medicine and the need for novel scaffolds in drug design. Additionally, its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis.

From an industrial perspective, Methyl 6-amino-5-bromopyrazine-2-carboxylate is valued for its scalability and compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, researchers are exploring eco-friendly synthetic routes for this compound, such as catalyzed amination or solvent-free reactions. These advancements address common search queries like "sustainable synthesis of pyrazine derivatives" or "green chemistry in heterocyclic compounds," reflecting the industry’s shift toward environmentally responsible practices.

The compound’s applications extend beyond pharmaceuticals. In agrochemical research, Methyl 6-amino-5-bromopyrazine-2-carboxylate serves as a precursor for developing crop protection agents. Its structural features are being investigated for designing herbicides and pesticides with improved efficacy and lower environmental impact. This aligns with global concerns about food security and the need for sustainable agriculture, topics frequently searched by professionals in the field.

Analytical characterization of Methyl 6-amino-5-bromopyrazine-2-carboxylate typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and confirm structural integrity. These methods are critical for quality control, especially when the compound is used in high-throughput screening or lead optimization processes. Researchers often search for "analytical methods for pyrazine derivatives" or "quality control in drug intermediates," underscoring the importance of reliable characterization protocols.

In summary, Methyl 6-amino-5-bromopyrazine-2-carboxylate (CAS No. 1891295-27-4) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and material science. Its relevance to contemporary research themes—such as targeted therapy, green chemistry, and sustainable agriculture—makes it a subject of ongoing interest. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.